Cas no 6337-95-7 (piperazine-1,4-diylbis[(4-iodophenyl)methanone])

• Product Name: piperazine-1,4-diylbis[(4-iodophenyl)methanone]
• CAS No: 6337-95-7
• MF: C₁₈H₁₆I₂N₂O₂
• MW: 546.140789031982
• CID: 960042
• PubChem ID: 235807
• Update Time: 2025-04-19

piperazine-1,4-diylbis[(4-iodophenyl)methanone] Chemical and Physical Properties

Names and Identifiers

• piperazine-1,4-diylbis[(4-iodophenyl)methanone]
• [4-(4-iodobenzoyl)piperazin-1-yl]-(4-iodophenyl)methanone
• [4-(4-Iodo-benzoyl)-piperazin-1-yl]-(4-iodo-phenyl)-methanone
• AC1L5V78
• AC1Q5E8C
• AR-1A8993
• CTK5B8909
• KST-1A7819
• NSC37549
• NSC-37549
• 6337-95-7
• DS-007898
• DTXSID50284535
• NSC 37549

• Inchi： 1S/C18H16I2N2O2/c19-15-5-1-13(2-6-15)17(23)21-9-11-22(12-10-21)18(24)14-3-7-16(20)8-4-14/h1-8H,9-12H2
• InChI Key： PAXYMQDFXLUBBO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(N1CCN(C(C2C=CC(=CC=2)I)=O)CC1)=O

Computed Properties

• Exact Mass: 545.92928
• Monoisotopic Mass: 545.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.904
• Boiling Point: 612.6°C at 760 mmHg
• Flash Point: 324.3°C
• Refractive Index: 1.698
• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives